Cas no 10367-88-1 (Benzoic acid,3-methyl-, 2-(diethylamino)ethyl ester)

• Product name: Benzoic acid,3-methyl-, 2-(diethylamino)ethyl ester
• CAS No: 10367-88-1
• MF: C₁₄H₂₁NO₂
• MW: 235.32204
• CID: 118561
• PubChem ID: 215968

Benzoic acid,3-methyl-, 2-(diethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-methyl-, 2-(diethylamino)ethyl ester
• m-Toluicacid, 2-(diethylamino)ethyl ester (7CI,8CI)
• 2-(diethylamino)ethyl 3-methylbenzoate
• 3-Methyl-benzoic acid, 2-diethylaminoethyl ester
• NHHMPVPZDJSKJU-UHFFFAOYSA-N
• DTXSID00276905
• 10367-88-1
• 2-(Diethylamino)ethyl 3-methylbenzoate #

• Inchi： InChI=1S/C14H21NO2/c1-4-15(5-2)9-10-17-14(16)13-8-6-7-12(3)11-13/h6-8,11H,4-5,9-10H2,1-3H3
• InChI Key： NHHMPVPZDJSKJU-UHFFFAOYSA-N
• SMILES： CCN(CCOC(C1=CC=CC(C)=C1)=O)CC

Computed Properties

• Exact Mass: 235.15733
• Monoisotopic Mass: 235.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 3.5

Experimental Properties

• PSA: 29.54
• LogP: 2.49360